![molecular formula LaN3O9 B1212601 Lanthanum nitrate CAS No. 35099-99-1](/img/structure/B1212601.png)
Lanthanum nitrate
Overview
Description
Lanthanum (III) nitrate is an inorganic compound with the chemical formula La(NO3)3·xH2O . It is a white crystalline solid that is highly soluble in water . It is used in the extraction and purification of lanthanum from its ores . The compound decomposes at 499°C to lanthanum oxide, nitric oxide, and oxygen .
Synthesis Analysis
Lanthanum nitrate can be used as a precursor for the synthesis of structured lanthanum oxide . It is also used as a catalyst for various organic transformations such as chemoselective deprotection of acetonides, acetylation of alcohols, phenols, and amines with acetic anhydride, and synthesis of α-amino nitriles .Molecular Structure Analysis
The molecular formula of this compound is LaN3O9 . It has an average mass of 324.920 Da and a monoisotopic mass of 324.869812 Da .Chemical Reactions Analysis
This compound can react with sodium fluoride to form Lanthanum fluoride and Sodium nitrate . It is also used in the solid–liquid spray doping processing, where it would be converted into La(NO3)3·4H2O by the dehydration reaction .Physical And Chemical Properties Analysis
This compound is a colorless crystal with a slight odor . It has a density of 1.3 g/cm3, melts at 40 °C, and decomposes at 499°C . It is soluble in water, acetone, and ethanol .Scientific Research Applications
Therapeutic and Diagnostic Applications
Lanthanum nitrate's properties, similar to calcium, have led to its exploration in therapeutic applications. Studies have examined its use in treating burn wounds, cancer, hyperphosphatemia, immune function, MRI contrast agents, and osteoporosis (Zhang et al., 2011).
Thermolysis Properties
The thermolysis of this compound has been investigated, highlighting its potential in various thermal applications (Wendlandt, 1956).
Genotoxicity Studies
Research on this compound's genotoxicity in Vicia faba root tip cells indicates DNA damage potential, which is important for environmental pollution considerations (Li Zong-yun, 2008).
Use in Spectrometry
This compound serves as a matrix modifier in electrothermal atomic-emission spectrometry, improving lithium determination in biological samples (Ohta et al., 1991).
Corrosion Inhibition
It acts as a corrosion inhibitor, showing potential in protecting materials like AISI 434 SS in sodium chloride solutions (Bernal et al., 1995).
Nanoparticle Synthesis
This compound is used in synthesizing nanoparticles, particularly lanthanum oxide, under supercritical water conditions (Jafari Nejad et al., 2010).
Catalytic Applications
It's utilized in preparing lanthanum-based nanocomposites with promising heterogeneous catalysis performance, especially in conversions like 4-nitrophenol to 4-aminophenol (Ahmad et al., 2021).
Powder Synthesis for Fuel Cells
This compound is also significant in synthesizing powders for solid oxide fuel cells, like lanthanum chromites (Chick et al., 1989).
Electron Microscopy
Its use in electron microscopy as tracers in vivo for studying vascular permeability showcases another dimension of its applications (Pedersen et al., 2004).
Bioaccumulation Studies
Investigations into the bioaccumulation of this compound and its effect on maize seedling growth provide insights into environmental impacts (Hu et al., 2006).
Mechanism of Action
Safety and Hazards
Future Directions
Lanthanum nitrate has been used in the synthesis of garnet-type Li7La3Zr2O12 (LLZO) solid-state electrolytes for all-solid-state batteries (ASSBs), which have improved safety, extended temperature range, and improved energy density . It has also been used in the study of the interaction of this compound with nicotinamide in an aqueous medium, which could provide information about optimizing process parameters for the adsorption treatment of rare earth wastewater using bentonite .
properties
IUPAC Name |
lanthanum(3+);trinitrate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/La.3NO3/c;3*2-1(3)4/q+3;3*-1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FYDKNKUEBJQCCN-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[N+](=O)([O-])[O-].[N+](=O)([O-])[O-].[N+](=O)([O-])[O-].[La+3] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
LaN3O9 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90890639 | |
Record name | Lanthanum (III) nitrate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90890639 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
324.92 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
White crystalline solid; [Mallinckrodt Baker MSDS] Soluble in water; [Nordberg, p. 904] | |
Record name | Lanthanum nitrate | |
Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
URL | https://haz-map.com/Agents/21085 | |
Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
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CAS RN |
35099-99-1, 10099-59-9 | |
Record name | Lanthanide nitrate | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0035099991 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Lanthanum (III) nitrate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90890639 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | LANTHANUM NITRATE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/33A856C3T7 | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
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